Cas no 1212835-61-4 ((3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol)

• Product Name: (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol
• CAS No: 1212835-61-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5596236
• PubChem ID: 95439862
• Update Time: 2025-06-09

(3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[4-(2-METHYLPROPYL)PHENYL]PROPAN-1-OL
• (R)-3-amino-3-(4-isobutylphenyl)propan-1-ol
• Benzenepropanol, γ-amino-4-(2-methylpropyl)-, (γR)-
• 1212835-61-4
• EN300-1164082
• (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol

• Inchi： 1S/C13H21NO/c1-10(2)9-11-3-5-12(6-4-11)13(14)7-8-15/h3-6,10,13,15H,7-9,14H2,1-2H3/t13-/m1/s1
• InChI Key： HLAQDBXAZQWHPF-CYBMUJFWSA-N
• SMILES： C(O)C[C@@H](N)C1=CC=C(CC(C)C)C=C1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±27.0 °C(Predicted)
• pka: 14.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol

Introduction to (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol and Its Significance in Modern Chemical Research

(3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol, with the CAS number 1212835-61-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique stereochemistry and functional groups present in this compound make it a promising candidate for further investigation.

The structural composition of (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol includes a chiral center at the 3-position, which is a critical feature for its biological activity. The presence of an amino group and a phenyl ring substituted with a 2-methylpropyl group contributes to its diverse chemical properties. This combination of structural elements suggests that the compound may exhibit a range of biological activities, making it valuable for both academic research and industrial applications.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The stereochemistry of (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol is particularly noteworthy, as it can influence the compound's binding affinity and selectivity when interacting with biological receptors. This has led to extensive studies aimed at understanding how the stereochemical configuration affects its pharmacological properties.

One of the most exciting areas of research involving (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol is its potential use as a scaffold for drug discovery. The compound's structural features allow for modifications that can enhance its therapeutic efficacy while minimizing side effects. Researchers have been exploring various derivatives of this molecule to identify new compounds with improved pharmacokinetic profiles. These efforts have led to several promising candidates that are currently undergoing further investigation.

The role of computational chemistry in studying (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol cannot be overstated. Advanced computational methods have enabled researchers to predict the biological activity of this compound with high accuracy. These predictions are crucial for guiding experimental efforts and optimizing the design of new derivatives. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new treatments to market more quickly.

Another significant aspect of research on (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol is its potential application in understanding disease mechanisms. The compound's ability to interact with specific biological targets has made it a valuable tool for studying various pathological processes. For instance, researchers have used this molecule to investigate the mechanisms underlying neurodegenerative diseases, such as Alzheimer's and Parkinson's. By understanding how this compound interacts with disease-related proteins, scientists can gain insights into potential therapeutic strategies.

The synthesis of (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis have been particularly useful in achieving the desired stereochemical configuration. These synthetic methods are not only important for producing the compound for research purposes but also for scaling up production for potential clinical applications.

The pharmacological profile of (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol is still being fully elucidated, but preliminary studies suggest that it may have significant therapeutic potential. The compound has shown promise in preclinical models for treating conditions such as inflammation and pain. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. Further research is needed to fully understand its range of applications and optimize its use in clinical settings.

The regulatory landscape surrounding the development and use of compounds like (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol is also an important consideration. As new compounds are discovered, regulatory agencies must establish guidelines to ensure their safe and effective use. This involves rigorous testing to assess their toxicity, efficacy, and potential side effects. Compliance with these regulations is essential for bringing new treatments to patients in need.

In conclusion, (3R)-3-amino-3-4-(2-methylpropyl)phenylpropan-1-ol, with CAS number 1212835-61-4, represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structure, combined with promising preclinical results, makes it a valuable asset for further investigation. As research continues, we can expect to see more insights into its therapeutic potential and new ways it can be utilized to improve human health.